Cas no 130089-22-4 (3-(2-Bromophenyl)oxirane-2-carboxylic acid)

• Product Name: 3-(2-Bromophenyl)oxirane-2-carboxylic acid
• CAS No: 130089-22-4
• MF: C₉H₇BrO₃
• MW: 243.054082155228
• CID: 4693228
• Update Time: 2023-08-15

3-(2-Bromophenyl)oxirane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Bromophenyl)oxirane-2-carboxylic acid

• Inchi： 1S/C9H7BrO3/c10-6-4-2-1-3-5(6)7-8(13-7)9(11)12/h1-4,7-8H,(H,11,12)
• InChI Key： MPYXZBLIAUVRGB-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1C(C(=O)O)O1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 219
• Topological Polar Surface Area: 49.8